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Compound of Interest

Compound Name: 3-Bromo-N,N-diphenylaniline

Cat. No.: B1284278

This guide provides critical safety, handling, and disposal information for 3-Bromo-N,N-
diphenylaniline, a compound utilized in advanced scientific research. Adherence to these
protocols is essential for ensuring a safe laboratory environment and mitigating potential risks
for researchers, scientists, and drug development professionals.

Hazard Identification and Safety Precautions

3-Bromo-N,N-diphenylaniline is classified with the following hazards:

Harmful if swallowed (Acute Toxicity, Oral, Category 4)

o Causes skin irritation (Skin Irritation, Category 2)

e May cause an allergic skin reaction (Skin Sensitization, Category 1)
o Causes serious eye irritation (Eye Irritation, Category 2)

e May cause respiratory irritation (Specific Target Organ Toxicity — Single Exposure, Category
3)

» May cause long-lasting harmful effects to aquatic life (Chronic Aquatic Toxicity, Category 4)

The signal word for this chemical is "Warning".

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is the primary line of defense against potential exposure. The

following table summarizes the required PPE.

Protection Level

Equipment

Purpose

Primary Engineering Control

Certified Chemical Fume Hood

To minimize inhalation

exposure to dust or vapors.[1]

Eye and Face Protection

Chemical Splash Goggles and
Face Shield

Goggles protect against
splashes; a face shield offers
broader protection, especially
when handling larger
guantities or during reactions

that could splash.[1]

Hand Protection

Chemical-Resistant Gloves

(Nitrile or Neoprene)

To prevent skin contact. It is
advisable to wear two pairs
(double-gloving) and change

them frequently.[1]

Body Protection

Flame-Resistant Laboratory
Coat

To protect skin and personal

clothing from contamination.[1]

Foot Protection

Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.[1]

Respiratory Protection

NIOSH-Approved N95 Dust
Mask or higher

Required when working
outside of a fume hood or
when engineering controls are
insufficient to control airborne

concentrations.

Physicochemical and Hazard Data
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Property Value

CAS Number 78600-33-6
Molecular Formula CisH14BrN
Molecular Weight 324.21 g/mol
Appearance Solid

Melting Point 92-96 °C

Boiling Point 193 °C at 2.5 mmHg

Hazard Statements

H302, H315, H317, H319, H335, H413

Precautionary Statements

P273, P280, P301 + P312 + P330, P302 +
P352, P305 + P351 + P338

Storage Class

11 - Combustible Solids

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 3-Bromo-N,N-diphenylaniline is crucial for safety and

experimental integrity.

Step 1: Pre-Handling Preparation

e Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

o Emergency Equipment: Ensure that a safety shower, eyewash station, and fire extinguisher

are readily accessible.[1]

o Personal Protective Equipment: Don all required PPE as outlined in the table above before

entering the handling area.

Step 2: Chemical Handling

o Weighing: When weighing the solid compound, use a balance inside a chemical fume hood

or in a ventilated balance enclosure to minimize inhalation of dust particles.
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e Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

¢ Reactions: For chemical reactions, use appropriate glassware and set up the apparatus
securely within the fume hood.

Step 3: Post-Handling Procedures

Decontamination: Wipe down the work area in the fume hood with an appropriate solvent
and cleaning agent.

Glove Removal: Remove gloves using the proper technique to avoid skin contact and
dispose of them in the designated hazardous waste container.

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn.

Disposal Plan

Proper disposal of 3-Bromo-N,N-diphenylaniline and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.

Step 1: Waste Segregation

Solid Waste: Collect all solid waste, including contaminated consumables (e.g., weighing
paper, gloves, paper towels), in a designated, labeled, and sealed hazardous waste
container.

Liquid Waste: Collect all liquid waste containing 3-Bromo-N,N-diphenylaniline in a
separate, labeled, and sealed hazardous waste container. Do not mix with other
incompatible waste streams.

Empty Containers: Handle uncleaned, empty containers as you would the product itself.
Step 2: Waste Disposal

» Approved Facility: Dispose of all waste containing 3-Bromo-N,N-diphenylaniline through a
licensed and approved waste disposal plant.[2][3]
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e Regulatory Compliance: Ensure that all local, state, and federal regulations for hazardous

waste disposal are strictly followed.

Safe Handling and Disposal Workflow for 3-Bromo-N,N-diphenylaniline

Preparation

Conduct Risk Assessment

\

Verify Emergency Equipment
(Eyewash, Shower)

\
Don Required PPE

Weigh Solid

\

Prepare Solution

\

Perform Reaction

Handling (ivn Fume Hood)

Post—HvandIing

Decontaminate Work Area

\

Segregate Waste

Wash Hands

Disposal

Dispose of Waste via
Approved Facility

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Operational and Disposal Workflow for 3-Bromo-N,N-diphenylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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